N-(3,4-dimethoxyphenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(3-methoxypropyl)-3-oxo-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C21H26N4O5/c1-28-10-4-9-25-12-15(19-16(13-25)21(27)24-23-19)20(26)22-8-7-14-5-6-17(29-2)18(11-14)30-3/h5-6,11-13H,4,7-10H2,1-3H3,(H,22,26)(H,24,27)
• InChI Key: CCLHEYVCCOGQED-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=C2C(=NNC2=O)C(=C1)C(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H26N4O5
• Molecular Weight: 414.5 g/mol

Description

N-(3,4-dimethoxyphenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C21H26N4O5 and its molecular weight is 414.462. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of related pyrazolo[4,3-b]pyridines and their derivatives have been extensively studied. These compounds have been prepared through reactions involving amino-pyrazoles and α-cyanochalcones. Structural analyses via NMR and X-ray diffraction studies have provided insights into their chemical properties and tautomeric preferences in solution and solid-state (Quiroga et al., 1999).

Anticancer and Antiallergic Activities

• Pyrazolo[4,3-b]pyridine derivatives have shown promising antiallergic and anticancer activities. For instance, specific derivatives have demonstrated significant potency against certain cancer cell lines and in antiallergic testing, indicating potential therapeutic applications (Nohara et al., 1985).

Antihypertensive Activity

• Novel oxadiazole heterocyclic compounds containing pyrano[2,3-b]pyridine-2-one moiety have been synthesized, with some expected to exhibit antihypertensive activity. This highlights the potential of pyrazolo[4,3-c]pyridine derivatives in developing new antihypertensive drugs (Kumar & Mashelker, 2007).

Anti-Inflammatory and Analgesic Agents

• Research has also explored the synthesis of novel benzodifuranyl and related compounds derived from pyrazolo[4,3-c]pyridine derivatives for their anti-inflammatory and analgesic properties. These studies suggest that such compounds could serve as the basis for developing new medications with improved efficacy and safety profiles (Abu‐Hashem et al., 2020).

Antioxidant and Anticancer Properties

• The antioxidant and anticancer activities of pyrazolo[4,3-c]pyridine derivatives have been evaluated, with some compounds showing considerable potential. This indicates the relevance of such structures in the design of new agents with desired biological activities (Mahmoud et al., 2017).